Cas no 2692622-83-4 (Ethyl 7(Z)-nonadecenoate)

• Product Name: Ethyl 7(Z)-nonadecenoate
• CAS No: 2692622-83-4
• MF: C₂₁H₄₀O₂
• MW: 324.541107177734
• CID: 5146141
• Update Time: 2025-06-11

Ethyl 7(Z)-nonadecenoate Chemical and Physical Properties

Names and Identifiers

• 7-Nonadecenoic acid, ethyl ester, (7Z)-
• Ethyl 7(Z)-nonadecenoate

• Inchi： 1S/C21H40O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-4-2/h14-15H,3-13,16-20H2,1-2H3/b15-14-
• InChI Key： GRRNDZZMUVEKRZ-PFONDFGASA-N
• SMILES： C(OCC)(=O)CCCCC/C=C\CCCCCCCCCCC

Experimental Properties

• Density: 0.871±0.06 g/cm3(Predicted)
• Boiling Point: 400.6±24.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 7(Z)-nonadecenoate

Ethyl 7(Z)-nonadecenoate (CAS No. 2692622-83-4): An Overview of Its Structure, Properties, and Applications

Ethyl 7(Z)-nonadecenoate (CAS No. 2692622-83-4) is a unique compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, cosmetics, and materials science. This article provides a comprehensive overview of the compound, delving into its chemical structure, physical properties, and recent research findings.

Chemical Structure and Synthesis

Ethyl 7(Z)-nonadecenoate is an ester derived from the reaction of 7(Z)-nonadecenoic acid and ethanol. The compound features a long hydrocarbon chain with a double bond at the 7th position in the Z configuration, which is crucial for its chemical reactivity and biological activity. The synthesis of Ethyl 7(Z)-nonadecenoate typically involves the esterification of 7(Z)-nonadecenoic acid using ethanol in the presence of a catalyst such as sulfuric acid or a solid acid catalyst. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using biocatalysts or microwave-assisted reactions.

Physical Properties

Ethyl 7(Z)-nonadecenoate is a colorless to pale yellow liquid with a mild characteristic odor. It has a molecular weight of approximately 330.61 g/mol and a melting point ranging from -10°C to -5°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. Its low polarity and high solubility in organic solvents make it suitable for various applications where solubility and compatibility are critical factors.

Spectroscopic Analysis

The chemical structure of Ethyl 7(Z)-nonadecenoate can be confirmed through various spectroscopic techniques. Infrared (IR) spectroscopy reveals characteristic peaks at around 1740 cm^-1 for the ester carbonyl group and at around 3000 cm^-1 for the C-H stretching vibrations of the alkene group. Nuclear magnetic resonance (NMR) spectroscopy provides further insights into the molecular structure, with proton NMR (1H NMR) showing signals for the ethyl group at around 1.2 ppm and the double bond at around 5.3 ppm. Carbon NMR (13C NMR) confirms the presence of the ester carbonyl carbon at around 165 ppm.

Biological Activity and Applications

Ethyl 7(Z)-nonadecenoate has shown promising biological activity in several areas. One notable application is in the field of cosmetics, where it is used as an emollient and skin conditioning agent due to its excellent moisturizing properties. Recent studies have also explored its potential as an anti-inflammatory agent, with preliminary results indicating that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In pharmaceutical research, Ethyl 7(Z)-nonadecenoate has been investigated for its potential use in drug delivery systems. Its ability to enhance the permeability of biological membranes makes it a valuable component in transdermal patches and other controlled-release formulations. Additionally, its low toxicity and good biocompatibility make it suitable for use in various medical applications.

Environmental Impact and Safety Considerations

The environmental impact of Ethyl 7(Z)-nonadecenoate is an important consideration for its industrial use. Studies have shown that it biodegrades readily under aerobic conditions, reducing its potential for environmental persistence. However, proper disposal methods should be followed to minimize any adverse effects on aquatic ecosystems.

In terms of safety, Ethyl 7(Z)-nonadecenoate is generally considered safe for use in consumer products when handled according to standard guidelines. However, like any chemical compound, it should be used with caution to avoid skin or eye contact and inhalation of vapors. Safety data sheets (SDS) should be consulted for detailed information on handling and storage.

Current Research Trends

The ongoing research on Ethyl 7(Z)-nonadecenoate is focused on expanding its applications and optimizing its properties for specific uses. For example, recent studies have explored its potential as a lubricant additive due to its excellent lubricity and thermal stability. Other research areas include its use in polymer science as a monomer or modifier to improve the properties of polymers.

In conclusion, Ethyl 7(Z)-nonadecenoate (CAS No. 2692622-83-4) is a versatile compound with a wide range of applications in various industries. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.